Cas no 2171204-72-9 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid
• CAS No: 2171204-72-9
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6313468
• PubChem ID: 165558862
• Update Time: 2025-06-12

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid
• 2171204-72-9
• EN300-1474358
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]oxy}acetic acid

• Inchi： 1S/C22H24N2O6/c1-14(11-20(25)24(2)30-13-21(26)27)23-22(28)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19H,11-13H2,1-2H3,(H,23,28)(H,26,27)/t14-/m0/s1
• InChI Key： AUQJUBOSCPVFKU-AWEZNQCLSA-N
• SMILES： O(C(N[C@@H](C)CC(N(C)OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid

Recent Advances in the Study of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid (CAS: 2171204-72-9)

The compound 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid (CAS: 2171204-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) group in the molecule acts as a protective group for amines, enabling the stepwise assembly of peptides. Recent advancements have demonstrated the efficiency of this compound in facilitating the synthesis of complex peptides with high purity and yield. Researchers have also investigated its utility in the development of peptide-based drugs, where its stability and reactivity under various conditions are of paramount importance.

In addition to its applications in peptide synthesis, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid has been studied for its potential in enzyme inhibition. Preliminary findings suggest that derivatives of this compound exhibit inhibitory activity against specific enzymes involved in disease pathways, such as proteases and kinases. These findings open new avenues for the development of enzyme-targeted therapies, particularly in oncology and infectious diseases.

Recent publications have also highlighted the compound's role in the development of prodrugs. By leveraging its chemical properties, researchers have designed prodrugs that can be activated under specific physiological conditions, thereby enhancing drug delivery and reducing side effects. This approach has shown promise in improving the pharmacokinetic profiles of existing therapeutics, particularly in the treatment of chronic diseases.

Despite these advancements, challenges remain in the large-scale production and application of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid. Issues such as scalability, cost-effectiveness, and stability under varying environmental conditions need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research aims to optimize synthetic routes and explore novel applications, ensuring that this compound remains at the forefront of chemical biology and pharmaceutical innovation.

In conclusion, the study of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxy}acetic acid (CAS: 2171204-72-9) continues to yield valuable insights into its applications in peptide synthesis, enzyme inhibition, and prodrug development. As research progresses, this compound is expected to play an increasingly important role in the discovery and development of next-generation therapeutics.